Cas no 36011-19-5 (Cytochalasin E)

• Product Name: Cytochalasin E
• CAS No: 36011-19-5
• MF: C₂₈H₃₃NO₇
• MW: 495.564128637314
• MDL: MFCD00005178
• CID: 313181
• PubChem ID: 24892467
• Update Time: 2025-09-27

Cytochalasin E Chemical and Physical Properties

Names and Identifiers

• [1,3]Dioxacyclotridecino[4,5-d]oxireno[f]isoindole-5,10,12(4H,6H)-trione,3,13,14,14a,15,15a,16a,16b-octahydro-6-hydroxy-4,6,15,15a-tetramethyl-14-(phenylmethyl)-,(1E,4S,6R,7E,11aS,14S,14aS,15S,15aR,16aS,16bS)-
• Cytochalasin E
• [1,3]Dioxacyclotridecino[4,5-d]oxireno[f]isoindole-5,10,12(4H,6H)-trione,3,13,14,14a,15,15a,16...
• [1,3]Dioxacyclotridecino[4,5-d]oxireno[f]isoindole-5,10,12(4H,6H)-trione,3,13,14,14a,15,15a,16a,16b-octahydro-6-hydroxy-4,6,1
• Cytochalasin E, Aspergillus clavatus
• (7s,13e,16s,18r,19e)-18-dimethyl-10-phenyl
• CYTOCHALACINE
• CYTOCHALASIN 3
• CYTOCHALICINE
• HSCI1_000177
• 21,23-Dioxa[13]cytochalasa-13,19-diene-1,17,22-trione, 6,7-epoxy-18-hydroxy-16,18-dimethyl-10-phenyl
• MFCD00005178
• Cytochalasin E from Aspergillus clavatus
• 21,19-diene-1,17,22-trione, 6,7-epoxy-18-hydroxy-16,18-dimethyl-10-phenyl-, (7S,13E,16S,18R,19E)-
• CHEBI:68201
• 36011-19-5
• NSC175151
• 21,23-Dioxa(13)cytochalasa-13,19-diene-1,17,22-trione, 6,7-epoxy-18-hydroxy-16,18-dimethyl-10-phenyl-, (7S,13E,16S,18R,19E)-
• SCHEMBL33617
• NCGC00380287-01
• CHEMBL494856
• Q5201338
• AKOS040741587
• EINECS 252-835-7
• NSC 175151
• 6,7-Epoxy-10-phenyl-5,6,16,18-tetramethyl-21,23-dioxa-(13)cytochalas-13,19-diene-17,22-dione
• DTXSID60894866
• NSC-175151
• CCG-39859
• CS-0093424
• HSDB 3548
• HY-N6772
• FT-0603141
• Neuro_000100
• 15-benzyl-6,12-dihydroxy-6,13,14-trimethyl-2H,6H,7H,8H,9H,12H,13H,14H,14aH,15H,16H,17H,17bH-1,3-dioxacyclotrideca[5,4-e]isoindole-2,7,17-trione
• 6,7-EPOXY-10-PHENYL-5,6,16,18-TETRAMETHYL-21,23-DIOXA-
• (1E,4S,6R,7E,11aS,14S,14aS,15S,15aR,16aS,16bS)-14-Benzyl-6-hydroxy-4,6,15,15a-tetramethyl-3,13,14,14a,15,15a,16a,16b-octahydro(1,3)dioxacyclotridecino(4,5-d)oxireno(f)isoindole-5,10,12(4H,6H)-trione
• 21,23-Dioxa[13]cytochalasa-13,19-diene-1,17,22-trione, 6,7-epoxy-18-hydroxy-16,18-dimethyl-10-phenyl-, (7S,13E,16S,18R,19E)-
• (1S,5E,7R,9S,11E,13S,14S,16R,17S,18S,19S)-19-benzyl-7-hydroxy-7,9,16,17-tetramethyl-2,4,15-trioxa-20-azatetracyclo(11.8.0.01,18.014,16)henicosa-5,11-diene-3,8,21-trione
• (1S,5E,7R,9S,11E,13S,14S,16R,17S,18S,19S)-19-benzyl-7-hydroxy-7,9,16,17-tetramethyl-2,4,15-trioxa-20-azatetracyclo[11.8.0.01,18.014,16]henicosa-5,11-diene-3,8,21-trione
• G12049
• 15-benzyl-6,12-dihydroxy-6,13,14-trimethyl-2H,6H,7H,8H,9H,12H,13H,14H,14aH,15H,16H,17H,17bH-1,3-dioxacyclotrideca(5,4-e)isoindole-2,7,17-trione
• LAJXCUNOQSHRJO-ZYGJITOWSA-N
• 21,23Dioxa(13)cytochalasa13,19diene1,17,22trione, 6,7epoxy18hydroxy16,18dimethyl10phenyl, (7S,13E,16S,18R,19E)
• (1E,4S,6R,7E,11aS,14S,14aS,15S,15aR,16aS,16bS)-14-Benzyl-6-hydroxy-4,6,15,15a-tetramethyl-3,13,14,14a,15,15a,16a,16b-octahydro[1,3]dioxacyclotridecino[4,5-d]oxireno[f]isoindole-5,10,12(4H,6H)-trione
• 6,7Epoxy10phenyl5,6,16,18tetramethyl21,23dioxa(13)cytochalas13,19diene17,22dione
• DTXCID701324428

• MDL： MFCD00005178
• Inchi： 1S/C28H33NO7/c1-16-9-8-12-19-23-27(4,35-23)17(2)21-20(15-18-10-6-5-7-11-18)29-24(31)28(19,21)36-25(32)34-14-13-26(3,33)22(16)30/h5-8,10-14,16-17,19-21,23,33H,9,15H2,1-4H3,(H,29,31)/b12-8+,14-13+/t16-,17-,19-,20-,21-,23-,26+,27+,28+/m0/s1
• InChI Key： LAJXCUNOQSHRJO-ZYGJITOWSA-N
• SMILES： O1[C@H]2[C@@H]3C=CC[C@H](C)C([C@@](C)(C=COC(=O)O[C@@]43C(N[C@@H](CC3C=CC=CC=3)[C@@H]4[C@H](C)[C@@]12C)=O)O)=O |t:3,11|

Computed Properties

• Exact Mass: 495.22600
• Monoisotopic Mass: 495.22570239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 986
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 115
• Surface Charge: 0

Experimental Properties

• Density: 1.2415 (rough estimate)
• Melting Point: 206 °C
• Boiling Point: 587.59°C (rough estimate)
• Refractive Index: 1.6290 (estimate)
• PSA: 114.46000
• LogP: 3.41770

Cytochalasin E Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300-H310-H330-H361
• Warning Statement： P260-P264-P280-P284-P301+P310-P302+P350
• Hazardous Material transportation number：UN 1544 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 63-26/27/28
• Safety Instruction： 28-36/37-45
• FLUKA BRAND F CODES：10
• RTECS：HA5360000
• Hazardous Material Identification：
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：I
• Storage Condition：−20°C
• Safety Term：6.1(a)
• Risk Phrases：R26/27/28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cytochalasans Cytochalasans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cytochalasans